Cas no 2171434-92-5 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid
• CAS No: 2171434-92-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5965289
• PubChem ID: 165461216
• Update Time: 2025-10-31

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid
• 2171434-92-5
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3,3-dimethylbutanoic acid
• EN300-1476417

• Inchi： 1S/C28H36N2O5/c1-5-6-11-18(16-24(31)30-25(26(32)33)28(2,3)4)29-27(34)35-17-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,18,23,25H,5-6,11,16-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t18?,25-/m0/s1
• InChI Key： FXZZBCARNTXPBT-LYIYLXCWSA-N
• SMILES： O(C(NC(CCCC)CC(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid

Comprehensive Overview of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid (CAS No. 2171434-92-5)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid (CAS No. 2171434-92-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) group and the branched dimethylbutanoic acid moiety, make it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. The (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid plays a pivotal role in this field, particularly in the development of therapeutic peptides targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its chiral center (R-configuration) ensures high stereochemical purity, a critical factor for achieving desired biological activity. This aligns with the growing trend of enantioselective synthesis in modern medicinal chemistry.

The CAS No. 2171434-92-5 compound is also gaining attention in proteomics research, where it is used to modify peptide sequences for mass spectrometry analysis. The Fmoc group enhances solubility during synthesis, while the heptanamido side chain contributes to lipophilicity tuning—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization. These properties address frequent search queries like "how to improve peptide stability" and "peptide modifications for better bioavailability" that dominate scientific forums.

From a synthetic chemistry perspective, this compound exemplifies the convergence of protective group chemistry and structural diversification. The 3,3-dimethylbutanoic acid segment introduces steric hindrance, a feature increasingly explored in conformational restriction strategies for peptide-based drug design—a subject with over 5,000 monthly searches in academic databases. Furthermore, its application in click chemistry and bioconjugation techniques positions it as a versatile tool for chemical biology studies, particularly in fluorescent labeling and probe development.

Quality control of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid involves rigorous HPLC purification and chiral analysis, meeting the pharmaceutical industry's emphasis on Good Manufacturing Practice (GMP) standards. This responds to the trending search term "peptide purity requirements for clinical trials", reflecting regulatory concerns in biopharmaceutical development. The compound's melting point, optical rotation, and spectroscopic data (IR, NMR, MS) are well-documented, providing researchers with reliable characterization benchmarks.

Emerging applications in nanotechnology have expanded the utility of this compound, particularly in designing peptide amphiphiles for drug delivery systems. Its hydrophobic dimethylbutanoic acid segment facilitates self-assembly into nanostructures, a property heavily researched for targeted cancer therapies—addressing the high-volume search phrase "peptide-based nanoparticles for oncology". This interdisciplinary relevance underscores why CAS No. 2171434-92-5 maintains a 27% annual growth rate in chemical catalog requests.

Environmental and safety profiles of this compound adhere to green chemistry principles, with the Fmoc group being cleavable under mild basic conditions—a feature highlighted in recent sustainable synthesis publications. This responds to increasing searches for "eco-friendly peptide synthesis methods" among environmentally conscious researchers. The compound's stability under cryogenic storage (-20°C) and compatibility with automated synthesizers further enhance its practicality for high-throughput workflows.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3,3-dimethylbutanoic acid represents a sophisticated intersection of peptide chemistry, medicinal design, and material science. Its CAS No. 2171434-92-5 serves as a crucial identifier for researchers exploring structure-activity relationships in peptide therapeutics—a field generating over 15,000 peer-reviewed articles annually. As the pharmaceutical industry shifts toward personalized medicine, such specialized building blocks will continue to enable breakthroughs in precision therapeutics and diagnostic tools.